![molecular formula C22H26FN3O3S B2596619 N-[3-[2-(2-ethylbutanoyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide CAS No. 851719-12-5](/img/structure/B2596619.png)
N-[3-[2-(2-ethylbutanoyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
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Description
N-[3-[2-(2-ethylbutanoyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C22H26FN3O3S and its molecular weight is 431.53. The purity is usually 95%.
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Scientific Research Applications
1. Synthesis and Characterization in Medicinal Chemistry
The compound is involved in the synthesis and characterization of various derivatives for potential medicinal applications. For instance, Ş. Küçükgüzel et al. (2013) synthesized a series of novel derivatives of this compound, investigating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties (Ş. Küçükgüzel et al., 2013).
2. Role in Organic Chemistry and Catalysis
In the field of organic chemistry, this compound has been used in various synthetic applications. For example, its derivatives have been used in the palladium-catalyzed allylic alkylation of fluorobis(phenylsulfonyl)methane, as demonstrated by Wen-Bo Liu et al. (2009), highlighting its utility in producing enantiopure fluorobis(phenylsulfonyl)methylated compounds (Wen-Bo Liu et al., 2009).
3. Development of Antiarrhythmic Agents
Compounds derived from this chemical have shown potential as antiarrhythmic agents. J. Hester et al. (1991) synthesized derivatives with Class III antiarrhythmic activity, indicating its relevance in the development of cardiac drugs (J. Hester et al., 1991).
4. Application in Corrosion Inhibition
This compound and its derivatives have also been studied for their corrosion inhibition properties. L. Olasunkanmi et al. (2016) investigated quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides for their efficacy in protecting mild steel in acidic environments (L. Olasunkanmi et al., 2016).
5. Exploration in Bioorganic Chemistry
In bioorganic chemistry, derivatives of this compound have been used for stereoselective microbial reduction. Ramesh N. Patel et al. (1993) utilized a microbial culture for the reduction of a derivative, highlighting its application in the synthesis of biologically active molecules (Ramesh N. Patel et al., 1993).
Properties
IUPAC Name |
N-[3-[2-(2-ethylbutanoyl)-3-(2-fluorophenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN3O3S/c1-4-15(5-2)22(27)26-21(18-11-6-7-12-19(18)23)14-20(24-26)16-9-8-10-17(13-16)25-30(3,28)29/h6-13,15,21,25H,4-5,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVMQLKDQVTXSAQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)C(=O)N1C(CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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